N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide

• Molecular Formula: C20H17ClN2O3S
• Molecular Weight: 400.9 g/mol
• IUPAC Name: N-[4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H17ClN2O3S/c1-2-26-17-10-5-13(12-16(17)21)19(24)22-14-6-8-15(9-7-14)23-20(25)18-4-3-11-27-18/h3-12H,2H2,1H3,(H,22,24)(H,23,25)
• InChI Key: NSWUCAXVMSYREL-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CS3)Cl

Description

N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide, also known as CAY10585, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of small molecule inhibitors that target various protein kinases, which play a crucial role in the regulation of cell growth, differentiation, and survival.

Mechanism of Action

N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide inhibits the activity of various protein kinases by binding to the ATP-binding site of the kinase domain. This binding prevents the transfer of phosphate groups from ATP to the substrate, thus inhibiting the downstream signaling pathways that are activated by the protein kinases. The specific protein kinases that are inhibited by N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide depend on the concentration of the compound and the cell type being studied.
Biochemical and Physiological Effects:
N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide has been shown to have several biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In animal models of neurodegenerative diseases, N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide has been shown to have neuroprotective effects by reducing oxidative stress, inflammation, and neuronal death.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide in lab experiments is its specificity for various protein kinases. This allows researchers to selectively inhibit the activity of specific kinases and study their downstream signaling pathways. Additionally, N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide has been shown to have low toxicity in animal models, making it a safe compound to use in lab experiments. However, one of the limitations of using N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide. One of the areas of interest is its potential therapeutic applications in cancer and inflammation. Additionally, further studies are needed to elucidate the specific protein kinases that are inhibited by N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide and their downstream signaling pathways. Furthermore, the development of more soluble analogs of N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide may improve its bioavailability and efficacy in vivo.

Synthesis Methods

The synthesis of N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide involves several steps, including the reaction of 3-chloro-4-ethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-aminophenylthiophene-2-carboxamide in the presence of a base to yield N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide. The purity and yield of the final product can be improved by using various purification techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of several protein kinases, including ERK1/2, p38 MAPK, and JNK, which are involved in the regulation of cell proliferation, differentiation, and apoptosis. N-{4-[(3-chloro-4-ethoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide has been shown to have anti-inflammatory effects in vivo and in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.